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Compound of Interest

Compound Name: 2-Amino-5-methylphenol

Cat. No.: B193566 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Amino-5-
methylphenol

Introduction
2-Amino-5-methylphenol, also known as 6-Amino-m-cresol, is an aromatic organic compound

with the chemical formula C₇H₉NO.[1][2] It serves as a valuable intermediate in various

chemical syntheses. This technical guide provides a comprehensive overview of its physical

and chemical properties, experimental protocols for their determination, and its known

reactivity, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
IUPAC Name: 2-amino-5-methylphenol[3][4][5]

CAS Number: 2835-98-5[1][2][3]

Synonyms: 6-Amino-m-cresol, 2-Hydroxy-4-methylaniline, 4-Amino-3-hydroxytoluene[2]

Molecular Formula: C₇H₉NO[1][2][4][5][6]

InChI Key: HCPJEHJGFKWRFM-UHFFFAOYSA-N[4]

SMILES: Cc1ccc(N)c(O)c1[4]
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Quantitative Physical and Chemical Data
The physical and chemical properties of 2-Amino-5-methylphenol are summarized in the

tables below.

Table 1: General and Physical Properties
Property Value Source(s)

Molecular Weight 123.15 g/mol [3]

Appearance
Beige to brown crystalline

powder
[7][8]

Melting Point 155-162 °C [4][8][9]

Boiling Point ~229 - 259 °C (estimate) [7][8]

Water Solubility Soluble [8]

Other Solubilities
Slightly soluble in DMSO and

Methanol
[8]

Density ~1.088 g/cm³ (rough estimate) [8]

Table 2: Computed and Spectroscopic Properties
Property Value Source(s)

pKa (Predicted) 9.87 ± 0.10 [8]

LogP 1.28 [1]

Topological Polar Surface Area

(TPSA)
46.25 Å² [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 2 [1]

Spectral Data
IR, Raman, 1H NMR, and GC-

MS data are available.
[3][6]
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Experimental Protocols
While the cited sources provide property values, they do not detail the specific experimental

conditions used for their determination. The following are generalized, standard laboratory

protocols for measuring key physical properties.

Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of dry, crystalline 2-Amino-5-methylphenol is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a calibrated melting point apparatus (e.g., a Thiele

tube with oil or an automated digital instrument).

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first liquid drop

appears to the point at which the entire sample has melted into a clear liquid. This range is

reported as the melting point.

Solubility Assessment
Solvent Selection: A range of solvents (e.g., water, ethanol, DMSO, methanol) are selected

for testing.

Procedure: A small, measured amount of 2-Amino-5-methylphenol (e.g., 10 mg) is added

to a test tube containing a set volume of the solvent (e.g., 1 mL).

Observation: The mixture is vortexed or agitated at a controlled temperature (typically room

temperature). The degree of dissolution is observed visually.

Classification: Solubility is qualitatively described (e.g., soluble, slightly soluble, insoluble)

based on the amount of solute that dissolves in the solvent volume. For quantitative analysis,

a saturated solution would be prepared and its concentration determined spectroscopically

or gravimetrically.
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Reactivity and Biological Interaction
2-Amino-5-methylphenol exhibits reactivity typical of an aminophenol, with functional groups

susceptible to oxidation and substitution. A notable biochemical reaction involves its interaction

with hemoglobin.

Reaction with Hemoglobin and Antiviral Activity
2-Amino-5-methylphenol reacts with bovine or human hemoglobin to form a

dihydrophenoxazinone derivative. This product, specifically 2-amino-4,4α-dihydro-4α-7-

dimethyl-3H-phenoxazine-3-one, has been shown to inhibit the proliferation of Poliovirus in

Vero cells. This transformation highlights a potential pathway for bioactivation and subsequent

biological effects.
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Caption: Biochemical conversion of 2-Amino-5-methylphenol and its antiviral effect.

Applications
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The chemical structure of 2-Amino-5-methylphenol makes it a useful building block in organic

synthesis. Documented applications include:

Synthesis of tridentate Schiff base ligands.[2]

Development of novel non-metallocene catalysts for ethylene polymerization.[2]

Use as an ingredient in hair dye formulations.[3]

Safety and Handling
2-Amino-5-methylphenol is considered hazardous and requires careful handling in a

laboratory setting.

Hazard Classifications: Acute toxicity (oral) and may cause skin irritation, serious eye

irritation, respiratory irritation, and allergic skin reactions.[3][10]

GHS Pictogram: GHS07 (Exclamation mark).

Signal Word: Warning.[11]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May

cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause

respiratory irritation).[3][10]

Personal Protective Equipment (PPE): Recommended PPE includes gloves, eyeshields, and

a dust mask (type N95).[11]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong oxidizing agents and acids.[7][8][11] Keep container tightly closed.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://www.scbt.com/p/2-amino-5-methylphenol-2835-98-5
https://www.scbt.com/p/2-amino-5-methylphenol-2835-98-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenol
https://www.benchchem.com/product/b193566?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenol
https://www.echemi.com/sds/6-amino-m-cresol-pid_Seven19639.html
https://www.fishersci.com/store/msds?partNumber=AAB2356009&productDescription=2-AMINO-5-METHYLPHENOL+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenol
https://www.echemi.com/sds/6-amino-m-cresol-pid_Seven19639.html
https://www.fishersci.com/store/msds?partNumber=AAB2356009&productDescription=2-AMINO-5-METHYLPHENOL+10G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8116646_EN.htm
https://www.chembk.com/en/chem/2-amino-5-methylphenol
https://www.fishersci.com/store/msds?partNumber=AAB2356009&productDescription=2-AMINO-5-METHYLPHENOL+10G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8116646_EN.htm
https://www.echemi.com/sds/6-amino-m-cresol-pid_Seven19639.html
https://www.benchchem.com/product/b193566?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chemscene.com [chemscene.com]

2. scbt.com [scbt.com]

3. 2-Amino-5-methylphenol | C7H9NO | CID 76082 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-Amino-5-methylphenol, 98% 50 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

5. 2-AMINO-5-METHYLPHENOL | CAS 2835-98-5 [matrix-fine-chemicals.com]

6. Phenol, 2-amino-5-methyl- [webbook.nist.gov]

7. 2-Amino-5-methylphenol(2835-98-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

8. chembk.com [chembk.com]

9. 2-Amino-5-methylphenol, 98% | Fisher Scientific [fishersci.ca]

10. echemi.com [echemi.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. ["2-Amino-5-methylphenol" physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193566#2-amino-5-methylphenol-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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